Cas no 2172515-68-1 (2-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylphenylformamido}ethyl)sulfanylacetic acid)

• Product Name: 2-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylphenylformamido}ethyl)sulfanylacetic acid
• CAS No: 2172515-68-1
• MF: C₂₇H₂₆N₂O₅S
• MW: 490.570745944977
• CID: 6454952
• PubChem ID: 165878348
• Update Time: 2025-05-19

2-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylphenylformamido}ethyl)sulfanylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylphenylformamido}ethyl)sulfanylacetic acid
• EN300-1514192
• 2-[(2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylphenyl]formamido}ethyl)sulfanyl]acetic acid
• 2172515-68-1

• Inchi： 1S/C27H26N2O5S/c1-17-10-11-18(26(32)28-12-13-35-16-25(30)31)14-24(17)29-27(33)34-15-23-21-8-4-2-6-19(21)20-7-3-5-9-22(20)23/h2-11,14,23H,12-13,15-16H2,1H3,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： VYQBMJZTDAVCMI-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)CCNC(C1C=CC(C)=C(C=1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 490.15624311g/mol
• Monoisotopic Mass: 490.15624311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 130Ų

Additional information on 2-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylphenylformamido}ethyl)sulfanylacetic acid

Research Briefing on 2-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylphenylformamido}ethyl)sulfanylacetic acid (CAS: 2172515-68-1)

In recent years, the compound 2-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylphenylformamido}ethyl)sulfanylacetic acid (CAS: 2172515-68-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promise in various applications, including drug discovery, peptide synthesis, and targeted therapy development. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the sulfanylacetic acid moiety makes it a versatile intermediate for further chemical modifications and biological studies.

Recent studies have focused on the synthesis and optimization of this compound to enhance its stability, solubility, and reactivity. Researchers have employed advanced techniques such as solid-phase peptide synthesis (SPPS) and high-performance liquid chromatography (HPLC) to purify and characterize the compound. The incorporation of the Fmoc group has been particularly advantageous, as it allows for selective deprotection under mild conditions, facilitating the synthesis of complex peptide derivatives. Additionally, the sulfanylacetic acid moiety provides a reactive site for conjugation with other biomolecules, enabling the development of novel drug delivery systems.

One of the key findings from recent research is the potential of 2-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylphenylformamido}ethyl)sulfanylacetic acid as a building block for the development of targeted cancer therapies. Studies have demonstrated its ability to conjugate with tumor-specific ligands, such as antibodies or small molecules, to deliver cytotoxic agents directly to cancer cells. This approach minimizes off-target effects and enhances therapeutic efficacy. Furthermore, the compound's compatibility with various bioconjugation techniques has opened new avenues for the design of multifunctional drug candidates.

In addition to its applications in drug development, this compound has also been explored as a tool for studying protein-protein interactions and enzyme mechanisms. The Fmoc group can serve as a fluorescent probe, allowing researchers to monitor the progress of chemical reactions in real-time. Moreover, the sulfanylacetic acid moiety can be used to introduce thiol-reactive groups into proteins, enabling site-specific labeling and modification. These features make the compound a valuable asset in both basic and applied research.

Despite its promising potential, challenges remain in the large-scale production and application of 2-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylphenylformamido}ethyl)sulfanylacetic acid. Issues such as cost-effectiveness, scalability, and stability under physiological conditions need to be addressed to fully realize its therapeutic and research applications. Ongoing studies are focused on optimizing synthetic routes and exploring novel derivatives with improved properties.

In conclusion, 2-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylphenylformamido}ethyl)sulfanylacetic acid (CAS: 2172515-68-1) represents a versatile and promising compound in the field of chemical biology and pharmaceutical research. Its unique structural features and multifunctional capabilities make it a valuable tool for drug discovery, targeted therapy development, and biochemical studies. Continued research and innovation in this area are expected to yield significant advancements in the coming years.